4-oxo-N-(5-thiophen-2-yl-1,3,4-oxadiazol-2-yl)chromene-2-carboxamide

• IUPAC Name: 4-oxo-N-(5-thiophen-2-yl-1,3,4-oxadiazol-2-yl)chromene-2-carboxamide
• InChI: InChI=1S/C16H9N3O4S/c20-10-8-12(22-11-5-2-1-4-9(10)11)14(21)17-16-19-18-15(23-16)13-6-3-7-24-13/h1-8H,(H,17,19,21)
• InChI Key: OPAFZIGPEHIIEW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C=C(O2)C(=O)NC3=NN=C(O3)C4=CC=CS4
• Molecular Formula: C16H9N3O4S
• Molecular Weight: 339.3 g/mol

Description

“4-oxo-N-(5-thiophen-2-yl-1,3,4-oxadiazol-2-yl)chromene-2-carboxamide” is a complex organic compound. It contains an oxadiazole ring, which is a five-membered heterocyclic molecule possessing two carbon, two nitrogen, and one oxygen atom. This compound also includes a thiophene moiety, a five-membered heteroaromatic compound containing a sulfur atom.

Synthesis Analysis

The synthesis of such compounds often involves the use of acyl hydrazides as starting materials. For instance, 5-furan-2-yl[1,3,4]oxadiazole-2-thiol, a related compound, was synthesized by the ring closure reaction of furan-2-carboxylic acid hydrazide with carbon disulfide.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple ring structures including an oxadiazole ring and a thiophene ring. The presence of these rings allows for various substituents, whose positions can cause differences in their properties due to variation in the electronic environment.

Chemical Reactions Analysis

The chemical reactivity of this compound could be influenced by the presence of the oxadiazole and thiophene rings. Oxadiazoles have been known to show a wide range of reactivity, allowing them to be utilized in various applications.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the oxadiazole and thiophene rings could impact its solubility, density, and melting point.

Future Directions

The future research directions could involve further exploration of the biological activities of this compound. Given the wide range of applications of oxadiazole derivatives, this compound could potentially be utilized in various fields such as medicinal chemistry and material science.